3-isopentylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(3-methylbutyl)-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C11H14N2O2S/c1-7(2)3-5-13-10(14)9-8(4-6-16-9)12-11(13)15/h4,6-7H,3,5H2,1-2H3,(H,12,15)
• InChI Key: KJHLMCCWBMUSMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)NC1=O
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• CAS No.: 1239779-71-5

Description

Thieno[3,2-d]pyrimidines are a class of heterocyclic compounds that contain a pyrimidine ring fused with a thiophene ring. They have been found to exhibit a broad spectrum of biological activities, including antitumor, analgesic, antibacterial, and fungicidal activities.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines often involves multicomponent reactions. For example, one method involves the reaction of 5-acetyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines with MeONa at reflux in BuOH.

Molecular Structure Analysis

Thieno[3,2-d]pyrimidines have a five-membered thiophene ring fused with a six-membered pyrimidine ring. The exact molecular structure would depend on the specific substituents attached to the core structure.

Chemical Reactions Analysis

The chemical reactions involving thieno[3,2-d]pyrimidines can vary widely depending on the specific substituents present. For instance, the presence of certain functional groups can influence the reactivity and selectivity of these compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidines can vary depending on the specific substituents present. For example, the presence of certain functional groups can influence properties such as solubility, stability, and reactivity.

Scientific Research Applications

Immunostimulant Activities

Compounds within the thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione family have been synthesized and tested for immunostimulating activities. In one study, a series of 3-mercaptoalkylthieno[2,3-d]pyrimidine-2,4(1H,3H)-diones demonstrated immunostimulating activities in delayed type hypersensitivity (DTH) tests, suggesting their potential application in enhancing immune responses (Gütschow, Drössler, & Leistner, 1995).

pH-Sensing Applications

Research on pyrimidine-phthalimide derivatives, closely related to the thieno[3,2-d]pyrimidine structure, highlighted their potential as colorimetric pH sensors and logic gates. The derivatives exhibited solid-state fluorescence emission and positive solvatochromism, with dramatic color changes upon protonation at nitrogen atoms, demonstrating their utility in developing novel pH sensors (Yan, Meng, Li, Ge, & Lu, 2017).

Anticancer Activity

Another study focused on synthesizing fused pyrimidinone derivatives, including thieno[3,2-d]pyrimidine-7-carbohydrazide derivatives, to investigate their in vitro anticancer activities. These compounds demonstrated promising anticancer activity against human epithelial colorectal adenocarcinoma cells (Caco2), indicating their potential in cancer therapy (Aly, Taha, El-Deeb, & Alshehri, 2018).

Mechanism of Action

The mechanism of action of thieno[3,2-d]pyrimidines can vary depending on their specific biological activity. For example, some thieno[3,2-d]pyrimidines have been found to inhibit certain enzymes, which can lead to their antitumor or antibacterial effects.

Safety and Hazards

The safety and hazards associated with thieno[3,2-d]pyrimidines can vary depending on the specific compound. Some thieno[3,2-d]pyrimidines may have potential toxicity or side effects, particularly at high doses or with long-term use.

Future Directions

Future research on thieno[3,2-d]pyrimidines could focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for potential therapeutic applications.